molecular formula C33H42N2O4 B8649558 9H-Xanthen-9-one, 2,7-bis(1-oxo-5-(piperidino)pentyl)- CAS No. 37972-07-9

9H-Xanthen-9-one, 2,7-bis(1-oxo-5-(piperidino)pentyl)-

Cat. No.: B8649558
CAS No.: 37972-07-9
M. Wt: 530.7 g/mol
InChI Key: ORRBWUDREKSBGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9H-Xanthen-9-one, 2,7-bis(1-oxo-5-(piperidino)pentyl)- is a useful research compound. Its molecular formula is C33H42N2O4 and its molecular weight is 530.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9H-Xanthen-9-one, 2,7-bis(1-oxo-5-(piperidino)pentyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9H-Xanthen-9-one, 2,7-bis(1-oxo-5-(piperidino)pentyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

37972-07-9

Molecular Formula

C33H42N2O4

Molecular Weight

530.7 g/mol

IUPAC Name

2,7-bis(5-piperidin-1-ylpentanoyl)xanthen-9-one

InChI

InChI=1S/C33H42N2O4/c36-29(11-3-9-21-34-17-5-1-6-18-34)25-13-15-31-27(23-25)33(38)28-24-26(14-16-32(28)39-31)30(37)12-4-10-22-35-19-7-2-8-20-35/h13-16,23-24H,1-12,17-22H2

InChI Key

ORRBWUDREKSBGQ-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)CCCCC(=O)C2=CC3=C(C=C2)OC4=C(C3=O)C=C(C=C4)C(=O)CCCCN5CCCCC5

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the procedure of Example 42, only substituting for 2,7-bis(4-piperidinobutyryl)xanthene, 25.8 g (0.05 mole) 2,7-bis(5-piperidinovaleryl)xanthene and using 600 ml of glacial acetic acid and 19.7 g (0.066 mole) sodium dichromate, the solid obtained is recrystallized from a benzene-heptane mixture to give the title compound, M.P. 109°-110° C.
Name
2,7-bis(4-piperidinobutyryl)xanthene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,7-bis(5-piperidinovaleryl)xanthene
Quantity
25.8 g
Type
reactant
Reaction Step Two
Quantity
19.7 g
Type
reactant
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Four

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